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Compound of Interest

Compound Name: GNE-618

Cat. No.: B15612127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GNE-618 is a potent and orally active inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), a key enzyme in the NAD+ salvage pathway.[1][2][3] By depleting cellular NAD+

levels, GNE-618 induces cell death, demonstrating significant anti-tumor activity in various

cancer models.[4][5][6] These application notes provide detailed information on the stability and

recommended storage conditions for GNE-618 to ensure its integrity and performance in

research and drug development settings.

Physicochemical Properties
Property Value Reference

CAS Number 1362151-42-5 [4]

Molecular Formula C₂₁H₁₅F₃N₄O₃S [4]

Formula Weight 460.4 g/mol [4]

Purity ≥98% [4]

Formulation A solid [4]

Solubility Soluble in DMSO [4]
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Stability and Storage Conditions
The stability of GNE-618 is critical for obtaining reliable and reproducible experimental results.

The following tables summarize the recommended storage conditions for both the solid

compound and solutions.

Solid GNE-618
Condition

Recommended Storage
Temperature

Shelf Life

Long-term Storage -20°C ≥ 4 years[4]

Short-term Storage Room Temperature Stable for shipping[4]

GNE-618 in Solution
Stock solutions of GNE-618 are typically prepared in dimethyl sulfoxide (DMSO).

Storage Temperature Shelf Life

-80°C 6 months[5]

-20°C 1 month[5]

Note: It is recommended to aliquot stock solutions into single-use volumes to avoid repeated

freeze-thaw cycles, which can accelerate degradation.

Experimental Protocols
Preparation of GNE-618 Stock Solution
Objective: To prepare a high-concentration stock solution of GNE-618 in DMSO for in vitro and

in vivo studies.

Materials:

GNE-618 solid

Anhydrous DMSO
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Equilibrate the GNE-618 container to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of GNE-618 solid using a calibrated analytical balance in a

chemical fume hood.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

10 mM).

Vortex the solution until the GNE-618 is completely dissolved. Gentle warming (37°C) may

be applied if necessary.

Aliquot the stock solution into single-use, sterile, amber microcentrifuge tubes.

Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage

(up to 6 months).[5]

In Vivo Formulation Protocol
Objective: To prepare a GNE-618 formulation suitable for oral administration in animal models.

Materials:

GNE-618 stock solution in DMSO

PEG300

Tween-80

Saline (0.9% NaCl)
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Sterile conical tubes

Protocol:

Thaw a single-use aliquot of GNE-618 stock solution (e.g., 20.8 mg/mL in DMSO).[5]

In a sterile conical tube, add 100 µL of the GNE-618 DMSO stock solution.[5]

Add 400 µL of PEG300 and mix thoroughly.[5]

Add 50 µL of Tween-80 and mix until the solution is homogeneous.[5]

Add 450 µL of saline to bring the final volume to 1 mL.[5]

Mix the final solution thoroughly before administration. This protocol yields a clear solution of

≥ 2.08 mg/mL.[5]

Signaling Pathway and Experimental Workflow
GNE-618 Mechanism of Action
GNE-618 inhibits the NAMPT enzyme, which is a critical component of the NAD+ salvage

pathway. This pathway is essential for maintaining the cellular pool of NAD+, a coenzyme vital

for numerous cellular processes, including redox reactions and DNA repair. By inhibiting

NAMPT, GNE-618 leads to the depletion of NAD+, ultimately causing cell cycle arrest and

apoptosis in cancer cells that are highly dependent on this pathway.
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GNE-618 inhibits NAMPT, leading to NAD+ depletion and apoptosis.
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Caption: GNE-618 inhibits NAMPT, leading to NAD+ depletion and apoptosis.

Stability Testing Workflow
The following diagram outlines a typical workflow for assessing the stability of a small molecule

inhibitor like GNE-618.
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Caption: Workflow for assessing the stability of GNE-618.

Summary of Key Recommendations
Solid GNE-618: Store at -20°C for long-term stability.
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GNE-618 Solutions: Prepare fresh or store aliquots at -80°C for up to 6 months. Avoid

repeated freeze-thaw cycles.

Handling: Equilibrate to room temperature before opening to prevent moisture uptake.

Formulation: Use established protocols for preparing in vivo formulations to ensure solubility

and consistency.

By adhering to these guidelines, researchers can ensure the quality and reliability of GNE-618
in their experiments, leading to more accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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